Cas no 2224384-17-0 (N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carboh ydrazide)

• Product Name: N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carboh ydrazide
• CAS No: 2224384-17-0
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5415085
• Update Time: 2025-10-28

N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carboh ydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carboh ydrazide

• Inchi： 1S/C13H15ClN2O2/c14-9-11(17)15-16-12(18)13(7-4-8-13)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,15,17)(H,16,18)
• InChI Key： VXNWSVXJRUXCHK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(NNC(CCl)=O)=O)CCC1

Additional information on N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carboh ydrazide

Research Brief on N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide (CAS: 2224384-17-0): Recent Advances and Applications

N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide (CAS: 2224384-17-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane core and chloroacetyl hydrazide moiety, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and targeted therapeutics, leveraging its reactive functional groups for selective modifications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide as a key intermediate in the synthesis of covalent inhibitors targeting cysteine proteases. The research demonstrated that the chloroacetyl group of the compound could selectively alkylate active-site cysteine residues, leading to potent and irreversible inhibition of target enzymes. This mechanism has been exploited in the design of therapeutics for conditions such as cancer and inflammatory diseases, where protease activity is dysregulated.

Further investigations into the antimicrobial properties of derivatives of N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide have revealed promising activity against drug-resistant bacterial strains. A 2024 preprint on bioRxiv reported that structural analogs of this compound exhibited broad-spectrum antibacterial effects, particularly against Gram-positive pathogens like Staphylococcus aureus and Enterococcus faecium. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of cross-resistance.

In addition to its biological applications, N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide has also been utilized in chemical biology for the development of activity-based probes (ABPs). These probes enable the visualization and quantification of enzyme activity in complex biological systems. Recent work published in ACS Chemical Biology described the use of this compound as a scaffold for ABPs targeting deubiquitinating enzymes (DUBs), which play critical roles in protein homeostasis and are implicated in various diseases. The study provided insights into the spatiotemporal regulation of DUB activity in live cells, offering new tools for understanding their physiological and pathological functions.

Despite these advances, challenges remain in the optimization of N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide-based compounds for clinical applications. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be addressed through further structural modifications and preclinical evaluations. Ongoing research aims to refine the pharmacophore of this compound to enhance its therapeutic index while minimizing adverse effects.

In conclusion, N'-(2-chloroacetyl)-1-phenylcyclobutane-1-carbohydrazide (CAS: 2224384-17-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from covalent enzyme inhibition to antimicrobial development and chemical probe design, underscoring its potential to contribute to the next generation of therapeutics and research tools. Continued exploration of its derivatives and mechanisms of action will likely yield further innovations in the field.